Cas no 59941-98-9 (N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2-methyl-prop-2-enamide)

• Product Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2-methyl-prop-2-enamide
• CAS No: 59941-98-9
• MF: C₁₆H₁₈N₄O₃S
• MW: 346.404121875763
• CID: 1617432
• PubChem ID: 13787754
• Update Time: 2025-04-21

N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2-methyl-prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2-methyl-prop-2-enamide
• 2-propena<wbr>
• LogP
• N-{4-[(4,6-Dimethyl-2-pyrimidinyl)sulfamoyl]phenyl}-2-methylacrylamide
• DTXSID801019511
• SCHEMBL1688047
• 59941-98-9

• Inchi： 1S/C16H18N4O3S/c1-10(2)15(21)19-13-5-7-14(8-6-13)24(22,23)20-16-17-11(3)9-12(4)18-16/h5-9H,1H2,2-4H3,(H,19,21)(H,17,18,20)
• InChI Key： FTDWQQAHMIKKGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(=C)C)=O)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 346.11014
• Monoisotopic Mass: 346.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 101.05